Cas no 52517-92-7 (1-Octyn-4-ol)
1-Octyn-4-ol structure
Product Name:1-Octyn-4-ol
1-Octyn-4-ol Chemical and Physical Properties
Names and Identifiers
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- 1-Octyn-4-ol
- OCT-1-YN-4-OL
- (?A'A A'A currency)-1-Octyn-4-ol
- 4-Hydroxy-1-octyne
- SCHEMBL10486157
- AKOS010651529
- 52517-92-7
- ETHYL1-AMINO-1-CYCLOBUTANECARBOXYLATE&
- 1-octyn-4(RS)-ol
- 4-hydroxy-1octyne
- DTXSID60966956
-
- Inchi： 1S/C8H14O/c1-3-5-7-8(9)6-4-2/h2,8-9H,3,5-7H2,1H3
- InChI Key： CNKOTDLNZPTGOY-UHFFFAOYSA-N
- SMILES： OC(CC#C)CCCC
Computed Properties
- Exact Mass: 126.10400
- Monoisotopic Mass: 126.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 98.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.8537 (estimate)
- Melting Point: -39°C (estimate)
- Boiling Point: 204.35°C (rough estimate)
- Flash Point: 134°C
- Refractive Index: 1.4375 (estimate)
- PSA: 20.23000
- LogP: 1.56080
1-Octyn-4-ol Customs Data
- HS CODE：2905290000
- Customs Data：
China Customs Code:
2905290000Overview:
2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1-Octyn-4-ol Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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